Cas no 1226432-05-8 (5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(methylsulfanyl)-1H-imidazole)

• Product Name: 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(methylsulfanyl)-1H-imidazole
• CAS No: 1226432-05-8
• MF: C₁₇H₁₃BrF₂N₂OS
• MW: 411.26372885704
• CID: 5445257
• Update Time: 2025-05-20

5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(methylsulfanyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-methylsulfanylimidazole
• 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(methylsulfanyl)-1H-imidazole

• Inchi： 1S/C17H13BrF2N2OS/c1-24-17-21-10-15(11-2-4-12(18)5-3-11)22(17)13-6-8-14(9-7-13)23-16(19)20/h2-10,16H,1H3
• InChI Key： MHMIGZZOMIQCEC-UHFFFAOYSA-N
• SMILES： C1(SC)N(C2=CC=C(OC(F)F)C=C2)C(C2=CC=C(Br)C=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(methylsulfanyl)-1H-imidazole

5-(4-Bromophenyl)-1-[4-(Difluoromethoxy)phenyl]-2-(Methylsulfanyl)-1H-imidazole: A Comprehensive Overview

5-(4-Bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(methylsulfanyl)-1H-imidazole (CAS No. 1226432-05-8) is a specialized imidazole derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique bromophenyl and difluoromethoxy substituents, has garnered attention for its structural versatility and potential applications in drug discovery. Its molecular formula is C₁₇H₁₃BrF₂N₂OS, and it exhibits a molecular weight of 411.26 g/mol.

The imidazole core of this compound is a well-known heterocyclic scaffold in medicinal chemistry, often associated with bioactive molecules. The presence of the 4-bromophenyl group enhances its potential as a building block for cross-coupling reactions, a topic frequently searched by synthetic chemists. Meanwhile, the difluoromethoxy moiety is of particular interest due to its ability to improve metabolic stability and bioavailability—a hot topic in modern drug design discussions on platforms like ResearchGate and PubMed.

Recent trends in AI-driven drug discovery have highlighted the importance of such functionalized imidazoles. Computational studies suggest that 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(methylsulfanyl)-1H-imidazole could serve as a valuable intermediate for kinase inhibitors or antimicrobial agents, addressing frequently searched queries about "novel antibiotic scaffolds" and "targeted cancer therapies." The methylsulfanyl group at the 2-position offers additional modification possibilities, making it a versatile candidate for structure-activity relationship (SAR) studies.

From a commercial perspective, the demand for brominated heterocycles like this compound has grown steadily, as evidenced by market reports on pharmaceutical intermediates. Its CAS number 1226432-05-8 serves as a unique identifier in global chemical databases, facilitating procurement for research institutions. The compound's stability under standard laboratory conditions (typically stored at 2-8°C) makes it practical for various experimental setups.

Environmental and safety considerations are increasingly important in chemical research. While 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(methylsulfanyl)-1H-imidazole is not classified as hazardous under current regulations, proper handling protocols should always be followed—a point emphasized in recent laboratory safety guidelines that have gained attention after several high-profile lab incidents.

The synthesis of this imidazole derivative typically involves multi-step organic transformations, with the bromophenyl group often introduced via palladium-catalyzed coupling reactions. These methods align with current interests in "green chemistry" and "atom-economical synthesis," as researchers seek more sustainable approaches to complex molecule construction.

Analytical characterization of CAS 1226432-05-8 generally includes NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and HPLC purity analysis—techniques frequently discussed in analytical chemistry forums. The compound typically shows good solubility in common organic solvents like DMSO and dichloromethane, but limited water solubility, which is a common property search parameter for drug discovery researchers.

In the context of intellectual property, several patents have emerged covering similar difluoromethoxy-containing compounds, particularly in therapeutic areas like inflammation and metabolic disorders. This reflects the growing commercial interest in such chemical entities, with many pharmaceutical companies actively searching for novel imidazole-based pharmacophores.

Looking forward, 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(methylsulfanyl)-1H-imidazole represents an interesting case study in the evolution of heterocyclic chemistry. Its structural features address multiple current research priorities, including the development of fluorine-containing drugs (a trending topic in medicinal chemistry) and the exploration of sulfur-containing heterocycles (which have seen renewed interest due to their diverse biological activities).

For researchers investigating this compound, recent literature suggests potential applications in developing PET imaging agents (leveraging the bromine atom for radio-labeling) or as intermediates for kinase inhibitor development—both areas receiving substantial attention in current grant funding opportunities. The compound's methylsulfanyl group also offers possibilities for further derivatization through oxidation or alkylation reactions.

Quality control of CAS 1226432-05-8 remains crucial, with HPLC purity typically exceeding 95% for research-grade material. This aligns with the pharmaceutical industry's increasing emphasis on compound quality, as reflected in recent ICH guideline updates that have been widely discussed in quality assurance circles.

In conclusion, 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(methylsulfanyl)-1H-imidazole stands as a compelling example of modern heterocyclic chemistry's potential. Its combination of halogen, ether, and thioether functionalities within an imidazole framework creates numerous opportunities for chemical exploration and potential therapeutic development, making it a compound worthy of attention in contemporary chemical research.